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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(methylsulfanyl)propane, a key

organosulfur compound. It includes detailed information on its chemical and physical

properties, a representative synthetic protocol, and a visualization of the synthetic pathway.

Chemical Identity and Properties
The compound commonly known as isopropyl methyl sulfide is systematically named 2-

methylsulfanylpropane according to IUPAC nomenclature.[1][2][3][4][5][6][7] It is a colorless

liquid classified as a dialkylthioether.[4][8]

Table 1: Physicochemical Properties of 2-(Methylsulfanyl)propane
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Property Value Source

IUPAC Name 2-methylsulfanylpropane [1][2][3][4]

CAS Number 1551-21-9 [1][2][5][6]

Molecular Formula C4H10S [1][2][5][6]

Molecular Weight 90.187 g/mol [5][6]

Boiling Point 82.00 to 83.00 °C [9]

Density 0.828 g/cm³ [6]

Vapor Pressure 87.4 mmHg at 25°C [1][6]

Water Solubility
3417 mg/L at 25 °C

(estimated)
[1][9]

LogP 1.77 - 1.841 (estimated) [1][9][10]

Refractive Index 1.437 [1][6]

Flash Point -14.50 °C (estimated) [9]

Appearance Colorless liquid [8]

Synthesis of Dialkyl Sulfides: A Representative
Protocol
While various methods exist for the synthesis of thioethers, a common industrial approach

involves the reaction of an alcohol with hydrogen sulfide over a catalyst. The following is a

representative protocol for the synthesis of a related compound, di-isopropyl sulfide, which

illustrates the general principles applicable to the synthesis of compounds like 2-

(methylsulfanyl)propane.

Experimental Protocol: Synthesis of Di-isopropyl Sulfide

Objective: To synthesize di-isopropyl sulfide from isopropanol and hydrogen sulfide.

Materials:
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Isopropanol

Hydrogen sulfide (H₂S)

Zeolite catalyst

Procedure:

A continuous flow reactor is packed with a zeolite catalyst.

A feed mixture of isopropanol and hydrogen sulfide gas is prepared.

The gaseous mixture is passed through the heated catalyst bed in the reactor.

The reaction is maintained at an elevated temperature and pressure to facilitate the

conversion.

The product stream exiting the reactor is cooled to condense the liquid products.

The condensed liquid is collected, which will contain di-isopropyl sulfide, unreacted starting

materials, and byproducts.

The crude product is then purified, typically by fractional distillation, to isolate the di-isopropyl

sulfide.

This process can be adapted for the synthesis of unsymmetrical sulfides like 2-

(methylsulfanyl)propane by using a mixture of methanol and isopropanol as the alcohol feed, or

by a two-step process involving the formation of a mercaptan intermediate.

Visualizing the Synthesis Pathway
The synthesis of dialkyl sulfides from alcohols and hydrogen sulfide can be represented as a

multi-step process. The following diagram illustrates a simplified logical workflow for this type of

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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